3-(5-{[3-methyl-1-(4-methylphenyl)-5-oxo-1,5-dihydro-4H-pyrazol-4-ylidene]methyl}-2-furyl)benzoic acid

• IUPAC Name: 3-[5-[(E)-[3-methyl-1-(4-methylphenyl)-5-oxopyrazol-4-ylidene]methyl]furan-2-yl]benzoic acid
• InChI: InChI=1S/C23H18N2O4/c1-14-6-8-18(9-7-14)25-22(26)20(15(2)24-25)13-19-10-11-21(29-19)16-4-3-5-17(12-16)23(27)28/h3-13H,1-2H3,(H,27,28)/b20-13+
• InChI Key: DQOICLOFNRDRBS-DEDYPNTBSA-N
• Canonical SMILES: CC1=CC=C(C=C1)N2C(=O)C(=CC3=CC=C(O3)C4=CC(=CC=C4)C(=O)O)C(=N2)C
• Isomeric SMILES: CC1=CC=C(C=C1)N2C(=O)/C(=C/C3=CC=C(O3)C4=CC(=CC=C4)C(=O)O)/C(=N2)C
• Molecular Formula: C23H18N2O4
• Molecular Weight: 386.4 g/mol

Description

The compound is a complex organic molecule that contains several functional groups, including a pyrazole ring, a furan ring, and a benzoic acid group. The pyrazole ring is a five-membered ring with two nitrogen atoms, and it’s often found in various pharmaceuticals due to its versatile biological activity. The furan ring is a five-membered aromatic ring with an oxygen atom, which is a common motif in natural products and pharmaceuticals. The benzoic acid group is a carboxylic acid group attached to a benzene ring, which is a common feature in a variety of medicines and other useful compounds.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of several different functional groups and rings. The pyrazole ring, the furan ring, and the benzoic acid group would all contribute to the overall structure and properties of the molecule.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on the specific conditions and reagents used. The pyrazole ring, the furan ring, and the benzoic acid group could all potentially undergo various chemical reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the polar carboxylic acid group could make the compound more soluble in polar solvents.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it’s intended to be used as a pharmaceutical, its mechanism of action would depend on how it interacts with biological systems.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific properties and uses. As with any chemical, appropriate safety precautions should be taken when handling it.

Future Directions

The future directions for research on this compound could include further studies on its synthesis, properties, and potential applications. It could also be interesting to investigate its interactions with various biological systems.